Cas no 946298-57-3 (N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine)

• Product Name: N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine
• CAS No: 946298-57-3
• MF: C₁₉H₁₄ClFN₆
• MW: 380.80606508255
• CID: 5939375
• PubChem ID: 16820945
• Update Time: 2025-08-05

N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine
• 4-N-(3-chloro-4-methylphenyl)-2-N-(4-fluorophenyl)pteridine-2,4-diamine
• AB00678380-02
• F2359-0650
• AB00678380-01
• AKOS002329130
• 946298-57-3
• (3-chloro-4-methylphenyl){2-[(4-fluorophenyl)amino]pteridin-4-yl}amine
• NCGC00316912-01

• Inchi： 1S/C19H14ClFN6/c1-11-2-5-14(10-15(11)20)24-18-16-17(23-9-8-22-16)26-19(27-18)25-13-6-3-12(21)4-7-13/h2-10H,1H3,(H2,23,24,25,26,27)
• InChI Key： OZFKHCYZSSHAQM-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])N([H])C1C2C(=NC([H])=C([H])N=2)N=C(N([H])C2C([H])=C([H])C(=C([H])C=2[H])F)N=1

Computed Properties

• Exact Mass: 380.0952503g/mol
• Monoisotopic Mass: 380.0952503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Additional information on N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine

Introduction to N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine (CAS No. 946298-57-3)

N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946298-57-3, belongs to the pteridine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its N4-(3-chloro-4-methylphenyl) and N2-(4-fluorophenyl) substituents, contribute to its unique chemical properties and biological interactions.

The pteridine core of N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine is a key pharmacophore that has been extensively studied for its role in various biological pathways. Pteridines are heterocyclic compounds that are naturally occurring in many organisms and are involved in a wide range of physiological processes. These include enzymatic reactions, cellular signaling, and even as precursors to vitamins such as folic acid. The presence of both chloro and fluoro substituents in this compound suggests potential interactions with biological targets that are sensitive to these functional groups, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pteridine derivatives. The unique structural and electronic properties of these compounds make them suitable for targeting various diseases, including cancer, neurological disorders, and infectious diseases. N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has been identified as a potential lead compound in several preclinical studies due to its ability to modulate key biological pathways.

One of the most intriguing aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in cancer progression. Enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs) are often overexpressed or mutated in cancer cells, leading to uncontrolled cell growth and division. The structural motifs present in N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine have shown promise in binding to these enzymes and inhibiting their activity. This has led to several ongoing clinical trials where derivatives of this compound are being tested for their efficacy in treating various types of cancer.

Additionally, the fluorine substituent at the 4-position of the phenyl ring is particularly noteworthy. Fluorinated aromatic compounds are widely used in pharmaceuticals due to their ability to enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets. The presence of this fluorine atom in N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine likely contributes to its pharmacological activity by increasing its interaction with specific proteins and enzymes involved in disease pathways.

The synthesis of N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The chloro and fluoro substituents must be introduced at specific positions on the phenyl rings without affecting the integrity of the pteridine core. This necessitates the use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and selective halogenation methods.

In terms of pharmacokinetic properties, N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine has demonstrated encouraging results in preclinical studies. Its solubility profile allows for efficient absorption after oral administration, while its metabolic stability ensures prolonged half-life in vivo. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

The potential applications of N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine extend beyond oncology. Research is ongoing into its potential use as an antimicrobial agent and as a treatment for neurological disorders such as Alzheimer's disease. The ability of this compound to interact with specific enzymes and receptors involved in these conditions makes it a versatile tool for drug discovery.

In conclusion, N4-(3-chloro-4-methylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine (CAS No. 946298-57-3) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of functional groups and its ability to modulate key biological pathways make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments for a wide range of diseases.